3-iodo-1-methyl-6-(trifluoromethyl)-1H-indazole

• Molecular Formula: C9H6F3IN2
• Molecular Weight: 326.06 g/mol
• IUPAC Name: 3-iodo-1-methyl-6-(trifluoromethyl)indazole
• InChI: InChI=1S/C9H6F3IN2/c1-15-7-4-5(9(10,11)12)2-3-6(7)8(13)14-15/h2-4H,1H3
• InChI Key: AUNBPOKTYUPXHC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)C(F)(F)F)C(=N1)I

Description

3-iodo-1-methyl-6-(trifluoromethyl)-1H-indazole is a useful research compound. Its molecular formula is C9H6F3IN2 and its molecular weight is 326.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-iodo-6-(trifluoromethyl)-1H-indazole (650 mg, 2.09 mmol) in dry tetrahydrofuran (20 mL) was added potassium 2-methylpropan-2-olate (0.35 mL, 3.13 mmol) at 0° C. under N2 atmosphere. After 30 minutes, iodomethane (445 mg, 3.13 mmol) was added dropwise at 0° C., then it was warmed to room temperature for 2 h. Water (2 mL) was added and product extracted with dichloromethane (150 mL), then organic phase washed with water (2×20 mL), brine (2×20 mL) then dried over Na2SO4, filtered and concentrated. The residue was washed with petroleum ether (2 mL) and filtered to afford 3-iodo-1-methyl-6-(trifluoromethyl)-1H-indazole (491 mg, 72%) as a white solid. LCMS: (M+H)+=327.